Cas no 13837-60-0 (2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl-)

• Product Name: 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl-
• CAS No: 13837-60-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD00456707
• CID: 148391
• PubChem ID: 114570
• Update Time: 2025-06-14

2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl-
• 2-ethynyl-2,6,6-trimethyloxane
• 2-ethynyl-2,6,6-trimethyltetrahydro-2H-pyran(SALTDATA: FREE)
• 2-ethynyltetrahydro-2,6,6-trimethyl-2H-Pyran
• 2-ethynyl-2,6,6-trimethyltetrahydro-2H-pyran
• NS00003439
• EC 237-551-3
• EINECS 237-551-3
• HMS1617M17
• BS-37275
• 2-ethynyl-2,6,6-trimethyl-tetrahydro-pyran, AldrichCPR
• 2-ethinyl-tetrahydro-2,6,6-trimethylpyran
• SCHEMBL6559790
• AKOS005392093
• 13837-60-0
• XSDYMDMXNRPZHU-UHFFFAOYSA-N
• CS-0315171
• 2H-Pyran, 2-ethynyltetrahydro-2,6,6-trimethyl-
• FT-0742466
• EU-0083718
• MFCD00456707
• DTXSID40884720
• InChI=1/C10H16O/c1-5-10(4)8-6-7-9(2,3)11-10/h1H,6-8H2,2-4H3
• XSDYMDMXNRPZHU-UHFFFAOYSA-

• MDL： MFCD00456707
• Inchi： 1S/C10H16O/c1-5-10(4)8-6-7-9(2,3)11-10/h1H,6-8H2,2-4H3
• InChI Key： XSDYMDMXNRPZHU-UHFFFAOYSA-N
• SMILES： O1C(C#C)(C)CCCC1(C)C

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl-

Recent Advances in the Study of 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl- (CAS: 13837-60-0) and Its Applications in Chemical Biology and Medicine

The compound 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl- (CAS: 13837-60-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl- as a building block for the synthesis of more complex molecules. Its ethynyl group and pyran ring structure make it an attractive candidate for click chemistry and other modular synthetic approaches. Researchers have successfully utilized this compound in the development of novel drug candidates, particularly in the areas of anti-inflammatory and anticancer therapies.

One of the most promising findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where derivatives of 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl- demonstrated potent inhibitory effects against specific cancer cell lines. The study employed a combination of in vitro assays and computational modeling to elucidate the structure-activity relationship (SAR) of these derivatives, providing valuable insights for future drug design.

In addition to its potential in oncology, recent research has explored the compound's applications in neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported that certain analogs of 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl- exhibited neuroprotective properties in cellular models of Alzheimer's disease. These findings suggest that further optimization of this scaffold could lead to novel therapeutics for neurological disorders.

The synthetic accessibility of 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl- has also been a focus of recent investigations. A 2023 paper in Organic Letters described an improved, high-yield synthesis route for this compound, which could facilitate its broader use in medicinal chemistry research. The new method employs catalytic asymmetric hydrogenation and has been shown to produce the desired product with excellent enantioselectivity.

From a mechanistic perspective, several studies have begun to unravel the molecular interactions of 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl- derivatives with biological targets. X-ray crystallography and molecular dynamics simulations have revealed that these compounds often bind to protein targets through a combination of hydrophobic interactions and hydrogen bonding, with the ethynyl group playing a crucial role in target engagement.

Looking forward, the unique properties of 2H-Pyran,2-ethynyltetrahydro-2,6,6-trimethyl- position it as a valuable scaffold for future drug discovery efforts. Current research directions include the development of targeted delivery systems for these compounds, exploration of their potential in combination therapies, and further optimization of their pharmacokinetic properties. As these investigations progress, we anticipate seeing more clinical candidates emerging from this chemical class in the coming years.